Cas no 52393-78-9 (3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one)

• Product Name: 3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one
• CAS No: 52393-78-9
• Molecular Formula: C₆H₁₀O₆
• Molecular Weight: 178.140002727509
• CID: 5698908
• PubChem ID: 736

3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one Properties

Names and Identifiers

• 3,4,5-trihydroxy-6-hydroxymethyltetrahydropyran-2-one
• Q27144414
• .delta.-Gluconolactone
• FT-0608113
• EN300-189501
• FT-0626724
• Oprea1_179629
• Gluconic acid, .delta.-lactone, D-
• NSC-407014
• Gluconic .delta.-lactone
• 3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one
• delta-D-Mannonolactone
• 32746-79-5
• 3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one (non-preferred name)
• SCHEMBL333412
• D-(+)-Gluconic acid-.delta. lactone
• NCGC00095002-03
• D-Gluconic acid, .delta.-lactone
• 9A619B74-0102-4BA8-8133-87EB9FA4AEC6
• Aldono-1,5-lactone
• 54910-68-8
• CHEBI:74105
• glucono-.delta.-lactone
• NSC 34393
• 52393-78-9
• NSC34393
• D-Glucono-.delta.-lactone
• Gluconic acid-1,5-lactone
• STL146330
• NCGC00095002-01
• D-Gluconic acid, delta-lactone
• VS-09144
• 3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-one (non-preferred name)
• 1-Desoxyhexoson
• 7506-65-2
• SB45667
• BBL029193
• FT-0777779
• D-Gluconic acid-1,5-lactone
• D-glucono-delta-lactone
• D-.delta.-Gluconolactone
• Galactonic acid, 8CI,
• AKOS004119900
• D-Gluconic .delta.-lactone
• DTXSID20859158
• NCGC00095002-02
• an aldono-1,5-lactone
• SCHEMBL24637666
• NSC407014
• Hexonic acid, δ-lactone

• InChIKey： PHOQVHQSTUBQQK-UHFFFAOYSA-N
• Inchi： 1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2
• SMILES： O1C(CO)C(O)C(O)C(O)C1=O

Computed Properties

• Exact Mass: 178.04773803g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.04773803g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Boiling Point: 446.4±38.0 °C(Predicted)
• Melting Point: 131-134 °C
• pka: 12.13±0.70(Predicted)
• Density: 1.720±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Gluconolactones